Cas no 29547-04-4 (methyl 2,4-dibromobutanoate)

• Product name: methyl 2,4-dibromobutanoate
• CAS No: 29547-04-4
• MF: C₅H₈Br₂O₂
• MW: 259.923820495605
• MDL: MFCD00130152
• CID: 261252
• PubChem ID: 296716

methyl 2,4-dibromobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4-dibromo-, methyl ester
• methyl 2,4-dibromobutanoate
• Methyl 2,4-dibromobutyrate
• 2,4-Dibrom-buttersaeure-methylester
• 2,4-dibromo-butanoic acid methyl ester
• 2,4-dibromobutyric acid methyl ester
• 2,4-dibromo-butyric acid methyl ester
• methyl (+-)-2,4-dibromobutyrate
• Nsc167181
• NSC 167181
• Methyl2,4-dibromobutyrate
• methyl-2,4-dibromobutyrate
• KSC494C8B
• DQHIGEQXJBMKKY-UHFFFAOYSA-N
• methyl 2,4-bis(bromanyl)butanoate
• EBD16244
• STL557622
• BBL103812
• 2,4-dibromobutanoic acid methyl ester
• TRA0038199
• Butanoic acid,2,4-dibromo-
• AS-15440
• DTXSID40990491
• Butanoic acid,2,4-dibromo-,methyl ester
• CS-W001109
• EN300-41947
• methyl2,4-dibromobutanoate
• A876435
• J-522654
• A836828
• FT-0699942
• SY017663
• AMY30914
• FT-0641283
• MFCD00130152
• SCHEMBL1107132
• Methyl 2,4-dibromobutyrate, >=97.0% (GC)
• 70288-65-2
• PB42483
• 29547-04-4
• NSC-167181
• Butanoic acid, 2,4-dibromo-, methyl ester
• AKOS015915270
• DB-049905
• DB-019882

• MDL： MFCD00130152
• Inchi： 1S/C5H8Br2O2/c1-9-5(8)4(7)2-3-6/h4H,2-3H2,1H3
• InChI Key： DQHIGEQXJBMKKY-UHFFFAOYSA-N
• SMILES： BrC([H])(C(=O)OC([H])([H])[H])C([H])([H])C([H])([H])Br

Computed Properties

• Exact Mass: 257.88904
• Monoisotopic Mass: 257.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.839±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 71 ºC (5 Torr)
• Flash Point: 97.1±23.2 ºC,
• Refractive Index: 1.5084 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 26.3
• LogP: 1.70790

methyl 2,4-dibromobutanoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38
• PackingGroup：None
• HazardClass：9